5-((3,5-Dimethylpiperidin-1-yl)(p-tolyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3,5-dimethylpiperidin-1-yl)-(4-methylphenyl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H28N4OS/c1-5-17-22-21-25(23-17)20(26)19(27-21)18(16-8-6-13(2)7-9-16)24-11-14(3)10-15(4)12-24/h6-9,14-15,18,26H,5,10-12H2,1-4H3
• InChI Key: AHCGVMQAMMKOBS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C)N4CC(CC(C4)C)C)O
• Molecular Formula: C21H28N4OS
• Molecular Weight: 384.5 g/mol
• CAS No.: 1008980-37-7

Description

5-((3,5-Dimethylpiperidin-1-yl)(p-tolyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H28N4OS and its molecular weight is 384.54. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Development of Heterocyclic Compounds : Research demonstrates the synthetic utility of heteroaromatic compounds, including the preparation of various triazolopyrimidines and related structures, indicating the significance of such compounds in developing novel chemical entities with potentially unique properties (Westerlund, 1980).
• Antifungal Agents : A novel series of compounds, including triazolopyrimidines, have been synthesized and evaluated for their antifungal activity. One study found certain derivatives to be potent against Candida albicans, showing the potential of these compounds in addressing fungal infections (Sangshetti et al., 2014).
• Antibacterial and Antifungal Activities : Several newly synthesized compounds, incorporating triazolopyrimidine moieties, exhibited moderate effects against bacterial and fungal species, suggesting their applicability in developing antimicrobial agents (Abdel‐Aziz et al., 2008).

Potential Therapeutic Applications

• Cancer Treatment : Molecular docking studies of certain triazolopyrimidine derivatives showed good binding modes in the active site of fungal enzyme P450 cytochrome lanosterol 14 α-demethylase, indicating their potential as therapeutic agents in cancer treatment (Sert et al., 2020).
• Antimicrobial Activity : Compounds bearing triazolopyrimidine structures have been shown to possess antimicrobial activities, highlighting their potential in combating microbial infections (Bektaş et al., 2007).

Chemical Synthesis and Drug Design

• Eco-friendly Synthesis : Research into the eco-friendly preparation of triazolopyrimidine derivatives using novel additives suggests advancements in synthetic methodologies that are both efficient and environmentally conscious (Khaligh et al., 2020).